2-[(6-methyl-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-N-(1-methyl-3-phenylpropyl)acetamide

• IUPAC Name: 2-[(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-phenylbutan-2-yl)acetamide
• InChI: InChI=1S/C20H23N3O3S2/c1-14-8-11-18-17(12-14)22-20(23-28(18,25)26)27-13-19(24)21-15(2)9-10-16-6-4-3-5-7-16/h3-8,11-12,15H,9-10,13H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: XPBCLGJHZRQXJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)S(=O)(=O)N=C(N2)SCC(=O)NC(C)CCC3=CC=CC=C3
• Molecular Formula: C20H23N3O3S2
• Molecular Weight: 417.5 g/mol

Description

The 1,2,4-benzothiadiazine-1,1-dioxide ring is a novel scaffold that has been the subject of much research due to its various pharmacological activities. These activities include antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. The activity of 1,2,4-benzothiadiazine-1,1-dioxide is influenced by many functional groups attached to the ring.

Synthesis Analysis

The synthesis of 1,2,4-benzothiadiazine-1,1-dioxide derivatives involves various functional groups like alkyl, aryl, alkylamino, benzyl, keto, etc. at different positions of the ring.

Molecular Structure Analysis

The molecular structure of 1,2,4-benzothiadiazine-1,1-dioxide derivatives can vary based on the functional groups attached to the ring.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-benzothiadiazine-1,1-dioxide derivatives are influenced by the functional groups attached to the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-benzothiadiazine-1,1-dioxide derivatives can vary based on the functional groups attached to the ring.

Scientific Research Applications

Antitumor Activity

Compounds bearing heterocyclic rings similar to the specified chemical structure have been evaluated for their potential antitumor activities. A study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and screened them for antitumor activity against a broad spectrum of human tumor cell lines. Among these, certain compounds exhibited significant anticancer activity against specific cancer cell lines, highlighting the potential of benzothiazole derivatives in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Antioxidant Studies

Another research avenue explored the synthesis of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides. These compounds were evaluated for their antioxidant activities, showing moderate to significant radical scavenging activity. This suggests the utility of benzothiazine derivatives in combating oxidative stress-related disorders (Ahmad et al., 2012).

Synthesis for Bioactive Applications

The versatility of benzothiazole and its derivatives in synthesizing bioactive compounds is notable. Studies have utilized these compounds as starting points for creating a wide range of heterocyclic compounds with potential biological activities. For instance, the synthesis of heterocycles from thioureido-acetamides demonstrates the chemical flexibility and applicability of these structures in developing new therapeutic agents (Schmeyers & Kaupp, 2002).

Insecticidal Assessment

Innovative heterocycles incorporating a thiadiazole moiety, derived from compounds structurally related to the query, were synthesized and assessed for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. This study showcases the potential of such derivatives in agricultural applications, providing a basis for developing new pest control agents (Fadda et al., 2017).

Mechanism of Action

The mechanism of action of 1,2,4-benzothiadiazine-1,1-dioxide derivatives is influenced by the functional groups attached to the ring. For example, some derivatives have been reported and evaluated as KATP channel activators.

Safety and Hazards

The safety and hazards associated with 1,2,4-benzothiadiazine-1,1-dioxide derivatives can vary based on the functional groups attached to the ring.

Future Directions

The future directions of research on 1,2,4-benzothiadiazine-1,1-dioxide derivatives could involve further exploration of their various pharmacological activities and the development of new derivatives with improved properties.